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Compound of Interest

Compound Name: tert-Butyl isothiocyanate

Cat. No.: B1199975 Get Quote

This guide provides essential safety and logistical information for the proper disposal of tert-
Butyl isothiocyanate, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical due to the hazardous nature of this

chemical.

Hazard Profile and Safety Data
tert-Butyl isothiocyanate is a flammable, toxic, and corrosive chemical that requires careful

handling at all times.[1][2] It is toxic if swallowed, inhaled, or in contact with skin, and causes

severe skin burns and eye damage.[1][2] It is also a lachrymator, meaning it can cause tearing.

[1]
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Property Value Source

CAS Number 590-42-1 [2][3]

UN Number 2929 [2]

Hazard Class 6.1 (Toxic), 3 (Flammable)

Packing Group II

Classification

Flammable Liquid (Category

3), Acute Toxicity (Category 3),

Skin Corrosion (Category 1B),

Serious Eye Damage

(Category 1)

[2]

Pre-Disposal: Safety and Handling Protocols
Before beginning any disposal procedure, ensure all safety measures are in place.

Required Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (inspect before use).[1][4]

Eye/Face Protection: Use safety glasses with side-shields and a face shield, or chemical

safety goggles.[2] Adhere to OSHA's eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[2]

Body Protection: Wear a flame-retardant, antistatic protective clothing and a lab coat.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[1][2] If exposure limits may be exceeded, use a NIOSH/MSHA or European Standard

EN 149 approved respirator.[2]

Handling and Storage of Waste:

Ventilation: Always handle tert-Butyl isothiocyanate waste in a well-ventilated area or a

certified chemical fume hood.[1][2]
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Ignition Sources: Keep waste away from heat, sparks, open flames, and hot surfaces.[1][2]

[3] Use only non-sparking tools and explosion-proof equipment.[1][2]

Incompatible Materials: Avoid contact with acids, water, strong oxidizing agents, strong

bases, alcohols, and amines.[2]

Containers: Store waste in its original container or a designated, compatible, and properly

sealed hazardous waste container.[5] Do not mix with other waste. Keep containers tightly

closed in a dry, cool, and well-ventilated area.[1][2]

Step-by-Step Disposal and Decontamination
Procedures
Disposal must be carried out in strict accordance with all local, state, and federal environmental

regulations.[1][5]

Step 1: Waste Characterization

As a chemical waste generator, you are responsible for determining if the waste is classified

as hazardous.[2][5] Given its properties, tert-Butyl isothiocyanate waste is considered

hazardous.

Assign the appropriate waste codes based on the application for which the product was used

and local regulations.[1]

Step 2: Containerization of Waste

Liquid Waste: Collect all tert-Butyl isothiocyanate waste in its original container or an

approved, labeled hazardous waste container. Ensure the container is not damaged and can

be sealed tightly.

Contaminated Materials: Any items contaminated with tert-Butyl isothiocyanate (e.g.,

pipette tips, absorbent pads, gloves) must also be disposed of as hazardous waste. Place

these items in a suitable, sealed container.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"tert-Butyl isothiocyanate," and any other information required by your institution and local

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.canbipharm.com/uploads/chemicals/pdf/Apollo590-42-1.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48193.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://pim-resources.coleparmer.com/sds/48193.pdf
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48193.pdf
https://www.benchchem.com/product/b1199975?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://www.benchchem.com/product/b1199975?utm_src=pdf-body
https://www.benchchem.com/product/b1199975?utm_src=pdf-body
https://www.benchchem.com/product/b1199975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


authorities.

Step 3: Accidental Spill Cleanup

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.[4]

Remove Ignition Sources: Immediately remove all sources of ignition from the area.[1][2]

Contain Spill: Use an inert, non-combustible absorbent material such as sand, silica gel, or

universal binder to soak up the spill.[1][2]

Collect Residue: Carefully collect the absorbent material using non-sparking tools and place

it into a suitable, closed container for disposal.[1][2]

Decontaminate Area: Decontaminate the spill area according to your laboratory's standard

operating procedures.

Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Step 4: Final Disposal

All waste, including the chemical and any contaminated materials, must be disposed of

through an approved and licensed hazardous waste disposal company.[1][2][4]

Do not attempt to dispose of this chemical down the drain or with general laboratory trash.

Handle uncleaned or empty containers as you would the product itself, as they may retain

dangerous residues.[1][5]

Disposal Workflow Diagram
The following diagram outlines the procedural flow for the safe disposal of tert-Butyl
isothiocyanate.
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Caption: Workflow for the safe handling and disposal of tert-Butyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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